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Compound of Interest

Compound Name: Tris(tert-pentoxy)silanol

Cat. No.: B100008

Essential Safety and Handling Guide for Tris(tert-
pentoxy)silanol

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of Tris(tert-pentoxy)silanol (CAS No. 17906-35-3) in a
laboratory setting. The following procedures are designed to ensure the safety of researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Tris(tert-pentoxy)silanol is
provided below for quick reference.
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Property Value Source
CAS Number 17906-35-3 [11[2]
Molecular Formula C15H3404Si [1][2]
Molecular Weight 306.51 g/mol [2][3]
Appearance Clear, colorless liquid [2]
Density 0.944 g/mL at 25 °C

Boiling Point 96-99 °C at 2-3 mmHg [4]
Flash Point 106 °C (222.8 °F) - closed cup

Vapor Pressure 1ltorr @ 84 °C [2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tris(tert-
pentoxy)silanol to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z87.1 standard. A face shield
is recommended when there is

a risk of splashing.

Protects eyes from potential
splashes of the liquid which

may cause eye irritation.[1][5]

Hand Protection

Disposable nitrile gloves. For
extended contact, consider
double-gloving or using

heavier duty gloves.

Prevents skin contact, which

may cause irritation.[1][5][6]

Body Protection

A standard laboratory coat.

Ensure it is buttoned and fits

properly.

Protects skin and personal
clothing from spills and
splashes.[6][7]

Respiratory Protection

Not generally required if
handled in a well-ventilated
area or a fume hood. Use a
NIOSH-approved respirator
(e.g., N95 dust mask) if
aerosols may be generated.

Prevents inhalation of vapors
or mists, which may cause

respiratory tract irritation.[1]

Footwear

Closed-toe and closed-heel

shoes.

Protects feet from spills and
falling objects.[6][7]

Operational and Disposal Plans
Handling and Storage Workflow

The following diagram outlines the standard workflow for the safe handling and storage of

Tris(tert-pentoxy)silanol.
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Workflow for Handling Tris(tert-pentoxy)silanol

Preparation

Don Appropriate PPE

:

Ensure Fume Hood is Operational

Han&ling

Retrieve from Storage

:

Dispense Required Amount

:

Securely Close Container

Post-Hgndling

Return to Storage

:

Decontaminate Work Area

;

Properly Dispose of Waste

:

Doff PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of Tris(tert-pentoxy)silanol.
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Experimental Protocol: Small-Scale Reaction Setup

This protocol details the steps for safely measuring and transferring Tris(tert-pentoxy)silanol

for a laboratory-scale reaction.

. Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary equipment: Tris(tert-pentoxy)silanol in its original container, a clean
and dry reaction vessel, appropriate graduated cylinders or syringes, and waste containers.

Don the mandatory PPE as specified in the table above.

. Handling and Dispensing:

Place the Tris(tert-pentoxy)silanol container and the reaction vessel inside the fume hood.
Slowly and carefully open the container.

Using a clean, dry pipette or syringe, measure the required volume of the liquid.

Dispense the Tris(tert-pentoxy)silanol into the reaction vessel, avoiding any splashing.

Immediately and tightly close the original container.

. Post-Handling and Cleanup:

Wipe down any minor drips or spills on the exterior of the containers and the work surface
with a suitable absorbent material.

Store the Tris(tert-pentoxy)silanol container in a designated, well-ventilated storage area
away from heat and oxidizing agents.[1]

Decontaminate any reusable equipment that came into contact with the chemical.

Spill and Emergency Procedures

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b100008?utm_src=pdf-body
https://www.benchchem.com/product/b100008?utm_src=pdf-body
https://www.benchchem.com/product/b100008?utm_src=pdf-body
https://www.benchchem.com/product/b100008?utm_src=pdf-body
https://www.benchchem.com/product/b100008?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Situation

Procedure

Minor Spill

Contain the spill with absorbent material (e.g.,
vermiculite, sand).[1] Sweep or shovel the
absorbed material into a designated, labeled
waste container.[1] Clean the spill area with

soap and water.

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1] Remove contaminated
clothing and wash it before reuse.[1] Seek

medical attention if skin irritation develops.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if
present and easy to do.[1] Seek immediate

medical attention.[1]

Move the individual to fresh air.[1] If they feel

Inhalation . .

unwell, seek medical advice.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person.[1] Seek

immediate medical attention.[1]

Disposal Plan

Proper disposal of Tris(tert-pentoxy)silanol and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

e Unused Product and Contaminated Materials: All waste materials, including unused product

and anything contaminated with Tris(tert-pentoxy)silanol, must be disposed of as

hazardous waste.

o Disposal Method: The recommended method of disposal is incineration by a licensed

professional waste disposal service.[1][8]

¢ Prohibitions:
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o Do NOT dispose of Tris(tert-pentoxy)silanol down the drain or into any sewer system.[1]

o Do NOT mix with other waste unless explicitly instructed to do so by your institution's
environmental health and safety department.

o Regulations: All disposal activities must be conducted in strict accordance with local, state,
and federal regulations.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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